Cas no 109741-40-4 (2H-1-Benzopyran-2-one, 7-methoxy-8-(3-methyl-1,3-butadienyl)-, (Z)-)

2H-1-Benzopyran-2-one, 7-methoxy-8-(3-methyl-1,3-butadienyl)-, (Z)-, is a coumarin derivative characterized by its methoxy and prenyl substituents at the 7- and 8-positions, respectively, with a (Z)-configuration of the diene moiety. This structural arrangement imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and medicinal chemistry. Its conjugated system enhances UV absorption, while the prenyl group offers reactivity for further functionalization. The compound is of interest in the study of bioactive natural products, particularly for its potential role as a precursor to pharmacologically active molecules. Its well-defined stereochemistry ensures consistency in research applications.
2H-1-Benzopyran-2-one, 7-methoxy-8-(3-methyl-1,3-butadienyl)-, (Z)- structure
109741-40-4 structure
Product Name:2H-1-Benzopyran-2-one, 7-methoxy-8-(3-methyl-1,3-butadienyl)-, (Z)-
CAS No:109741-40-4
MF:C15H14O3
MW:242.269864559174
CID:837670
PubChem ID:13917397
Update Time:2025-10-29

2H-1-Benzopyran-2-one, 7-methoxy-8-(3-methyl-1,3-butadienyl)-, (Z)- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one, 7-methoxy-8-(3-methyl-1,3-butadienyl)-, (Z)-
    • 3,3'-[3,6-Pyridazinediylbis(oxy)]bis(N,N,N-trimethyl-1-propanamin ium) diiodide
    • cis-Dehydroosthol
    • 6-Decene-2,4-diyne,(Z)
    • cis-Dec-6-en-2,4-diin
    • cis-Decen-(6)-diin-(2.4)
    • (Z)-Dehydroosthol
    • [ "(Z)-Dehydroosthol" ]
    • 109741-40-4
    • AKOS040761510
    • FS-9396
    • 7-methoxy-8-[(1Z)-3-methylbuta-1,3-dienyl]chromen-2-one
    • (Z)-7-Methoxy-8-(3-methylbuta-1,3-dien-1-yl)-2H-chromen-2-one
    • 7-methoxy-8-((1Z)-3-methylbuta-1,3-dienyl)chromen-2-one
    • Inchi: 1S/C15H14O3/c1-10(2)4-7-12-13(17-3)8-5-11-6-9-14(16)18-15(11)12/h4-9H,1H2,2-3H3/b7-4-
    • InChI Key: PJCYDTKNZVGNGP-DAXSKMNVSA-N
    • SMILES: O1C(C=CC2=CC=C(C(/C=C\C(=C)C)=C12)OC)=O

Computed Properties

  • Exact Mass: 566.06100
  • Monoisotopic Mass: 242.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Color/Form: Solid
  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 430.3±45.0 °C at 760 mmHg
  • Flash Point: 183.5±23.3 °C
  • PSA: 44.24000
  • LogP: -4.56520
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

2H-1-Benzopyran-2-one, 7-methoxy-8-(3-methyl-1,3-butadienyl)-, (Z)- Security Information

2H-1-Benzopyran-2-one, 7-methoxy-8-(3-methyl-1,3-butadienyl)-, (Z)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Additional information on 2H-1-Benzopyran-2-one, 7-methoxy-8-(3-methyl-1,3-butadienyl)-, (Z)-

Exploring the Unique Properties and Applications of 2H-1-Benzopyran-2-one, 7-methoxy-8-(3-methyl-1,3-butadienyl)-, (Z)- (CAS No. 109741-40-4)

The compound 2H-1-Benzopyran-2-one, 7-methoxy-8-(3-methyl-1,3-butadienyl)-, (Z)-, with the CAS No. 109741-40-4, is a fascinating molecule in the realm of organic chemistry. Known for its unique benzopyran core structure, this compound has garnered attention for its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The presence of a methoxy group and a 3-methyl-1,3-butadienyl side chain in its structure contributes to its distinctive chemical and physical properties.

One of the most intriguing aspects of 2H-1-Benzopyran-2-one, 7-methoxy-8-(3-methyl-1,3-butadienyl)-, (Z)- is its stereochemistry, specifically the (Z)-configuration of the butadienyl group. This configuration plays a critical role in the compound's reactivity and interactions with other molecules. Researchers have explored its potential as a building block for synthesizing more complex molecules, particularly in the development of bioactive compounds and natural product analogs.

In recent years, the demand for sustainable and eco-friendly chemicals has surged, and CAS No. 109741-40-4 has been studied for its potential in green chemistry applications. Its structural features make it a candidate for use in biodegradable materials and renewable energy solutions. Additionally, its photophysical properties have sparked interest in the field of organic electronics, where it could be utilized in light-emitting diodes (LEDs) or solar cells.

The synthesis of 2H-1-Benzopyran-2-one, 7-methoxy-8-(3-methyl-1,3-butadienyl)-, (Z)- often involves palladium-catalyzed coupling reactions or microwave-assisted synthesis, which are topics of high interest in modern organic chemistry. These methods align with the growing trend toward efficient and scalable synthetic routes, reducing waste and energy consumption. Researchers are also investigating its biological activity, particularly its potential as an antioxidant or anti-inflammatory agent, which aligns with the current focus on health and wellness.

From an industrial perspective, CAS No. 109741-40-4 is valued for its versatility. It can serve as an intermediate in the production of flavors and fragrances, leveraging its aromatic characteristics. Moreover, its structural similarity to coumarins opens doors for applications in cosmetics and personal care products, where natural-derived ingredients are highly sought after.

As the scientific community continues to explore the potential of 2H-1-Benzopyran-2-one, 7-methoxy-8-(3-methyl-1,3-butadienyl)-, (Z)-, its relevance in drug discovery and material science is expected to grow. With advancements in computational chemistry and high-throughput screening, researchers can now predict and optimize its properties more efficiently, accelerating its adoption in innovative applications.

In conclusion, 2H-1-Benzopyran-2-one, 7-methoxy-8-(3-methyl-1,3-butadienyl)-, (Z)- (CAS No. 109741-40-4) represents a compelling example of how specialty chemicals can bridge the gap between fundamental research and real-world applications. Its multifaceted nature ensures it remains a subject of interest for scientists and industries alike, driving forward the frontiers of chemical innovation.

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